Cas no 1224096-01-8 ((R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate)

• Product Name: (R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate
• CAS No: 1224096-01-8
• MF: C₁₆H₂₂F₃N₃O₃
• MW: 361.359394550323
• CID: 4688819
• Update Time: 2025-05-23

(R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate
• VILONDWFCAFQMY-SNVBAGLBSA-N
• (r)-tert-butyl 3-(2,6-diamino-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate
• (R)-3-(2,6-diamino-4-trifluoromethylphenoxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C16H22F3N3O3/c1-15(2,3)25-14(23)22-5-4-10(8-22)24-13-11(20)6-9(7-12(13)21)16(17,18)19/h6-7,10H,4-5,8,20-21H2,1-3H3/t10-/m1/s1
• InChI Key： VILONDWFCAFQMY-SNVBAGLBSA-N
• SMILES： FC(C1C=C(C(=C(C=1)N)O[C@H]1CN(C(=O)OC(C)(C)C)CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Topological Polar Surface Area: 90.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 463.6±45.0 °C at 760 mmHg
• Flash Point: 234.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (R)-Tert-Butyl 3-(2,6-diamino-4-(trifluoromethyl)-phenoxy)pyrrolidine-1-carboxylate

Introduction to (R)-Tert-Butyl 3-(2,6-Diamino-4-(Trifluoromethyl)-Phenoxy)Pyrrolidine-1-Carboxylate

The compound with CAS No. 1224096-01-8, known as (R)-Tert-Butyl 3-(2,6-Diamino-4-(Trifluoromethyl)-Phenoxy)Pyrrolidine-1-Carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a tert-butyl group, a pyrrolidine ring, and a trifluoromethyl-substituted phenoxy group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the pharmacokinetic properties of molecules. In this compound, the trifluoromethyl group is attached to a phenoxy ring, which is further substituted with two amino groups at the 2 and 6 positions. This substitution pattern not only increases the molecule's stability but also imparts unique electronic properties that are crucial for its interactions with biological systems. The pyrrolidine ring serves as a flexible linker, enabling the molecule to adopt various conformations that are essential for binding to target proteins or enzymes.

The synthesis of (R)-Tert-Butyl 3-(2,6-Diamino-4-(Trifluoromethyl)-Phenoxy)Pyrrolidine-1-Carboxylate involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the preparation of the phenoxy intermediate through nucleophilic aromatic substitution and the subsequent coupling with the pyrrolidine derivative via esterification. The stereochemistry at the pyrrolidine center is rigorously controlled to ensure the formation of the desired R-enantiomer, which is critical for its biological activity.

In terms of applications, this compound has shown promise in drug discovery programs targeting various diseases. For instance, its ability to modulate enzyme activity has been explored in preclinical studies for potential use in treating neurodegenerative disorders. Additionally, the molecule's unique structure makes it an attractive candidate for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties.

From an environmental standpoint, the compound's stability and biodegradation properties have been studied to ensure its safe handling and disposal. Research indicates that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, (R)-Tert-Butyl 3-(2,6-Diamino-4-(Trifluoromethyl)-Phenoxy)Pyrrolidine-1-Carboxylate represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for advancing scientific research and development.